Cas no 1065181-58-9 (Ethyl 5-bromo-1H-indole-7-carboxylate)

Ethyl 5-bromo-1H-indole-7-carboxylate is a brominated indole derivative featuring an ester functional group at the 7-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The presence of both bromine and ester moieties enhances its reactivity, enabling selective functionalization at multiple sites. Its stable crystalline form ensures ease of handling and storage. The compound is commonly employed in cross-coupling reactions, such as Suzuki or Heck couplings, due to the bromine substituent's suitability for palladium-catalyzed transformations. Its structural features make it valuable for constructing complex heterocyclic frameworks in medicinal chemistry research.
Ethyl 5-bromo-1H-indole-7-carboxylate structure
1065181-58-9 structure
Product Name:Ethyl 5-bromo-1H-indole-7-carboxylate
CAS No:1065181-58-9
MF:C11H10BrNO2
MW:268.106602191925
MDL:MFCD21608002
CID:1036615
Update Time:2025-06-09

Ethyl 5-bromo-1H-indole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-bromo-1H-indole-7-carboxylate
    • YVPFHVKOHMYAHB-UHFFFAOYSA-N
    • AX8219815
    • AB0055892
    • Z3853
    • ST24024989
    • MDL： MFCD21608002
    • Inchi： 1S/C11H10BrNO2/c1-2-15-11(14)9-6-8(12)5-7-3-4-13-10(7)9/h3-6,13H,2H2,1H3
    • InChI Key： YVPFHVKOHMYAHB-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C(=O)OCC)C2=C(C=1)C=CN2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 247
  • Topological Polar Surface Area: 42.1

Ethyl 5-bromo-1H-indole-7-carboxylate Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
E189552-50mg
Ethyl 5-bromo-1H-indole-7-carboxylate
 1065181-58-9 98%
50mg
 ¥173.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
E189552-250mg
Ethyl 5-bromo-1H-indole-7-carboxylate
 1065181-58-9 98%
250mg
 ¥240.90 2023-09-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-BE049-200mg
Ethyl 5-bromo-1H-indole-7-carboxylate
 1065181-58-9 98%
200mg
 435.0CNY 2021-08-04
TRC
E113220-250mg
Ethyl 5-bromo-1H-indole-7-carboxylate
 1065181-58-9
250mg
 $ 195.00 2022-06-05
TRC
E113220-500mg
Ethyl 5-bromo-1H-indole-7-carboxylate
 1065181-58-9
500mg
 $ 320.00 2022-06-05
TRC
E113220-1000mg
Ethyl 5-bromo-1H-indole-7-carboxylate
 1065181-58-9
1g
 $ 510.00 2022-06-05
Chemenu
CM148305-1g
Ethyl 5-bromo-1H-indole-7-carboxylate
 1065181-58-9 95%+
1g
 $162 2021-08-05
Chemenu
CM148305-5g
Ethyl 5-bromo-1H-indole-7-carboxylate
 1065181-58-9 95%+
5g
 $413 2021-08-05
Chemenu
CM148305-10g
Ethyl 5-bromo-1H-indole-7-carboxylate
 1065181-58-9 95%+
10g
 $706 2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-BE049-5g
Ethyl 5-bromo-1H-indole-7-carboxylate
 1065181-58-9 98%
5g
 2439CNY 2021-05-08

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Amadis Chemical Company Limited
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(CAS:1065181-58-9)Ethyl 5-bromo-1H-indole-7-carboxylate
Order Number:A895778
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:53
Price ($):229.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1065181-58-9)Ethyl 5-bromo-1H-indole-7-carboxylate
A895778
Purity:99%
Quantity:5g
Price ($):229.0
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